molecular formula C11H8ClF3O3 B3233006 Methyl 3-chloro-2-oxo-3-(3-(trifluoromethyl)phenyl)propanoate CAS No. 135026-70-9

Methyl 3-chloro-2-oxo-3-(3-(trifluoromethyl)phenyl)propanoate

Cat. No. B3233006
M. Wt: 280.63 g/mol
InChI Key: NQKNKJHAHDPQLC-UHFFFAOYSA-N
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Patent
US07994336B2

Procedure details

This compound was synthesised as 3-chloro-3-(4-fluoro-phenyl)-2-oxo-propionic acid methyl ester but using 3-trifluoromethylbenzaldehyde instead 4-fluorobenzaldehyde.
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Identifiers

REACTION_CXSMILES
[CH3:1][O:2][C:3](=[O:15])[C:4](=[O:14])[CH:5]([Cl:13])[C:6]1[CH:11]=[CH:10][C:9](F)=[CH:8][CH:7]=1.[F:16][C:17]([F:27])([F:26])C1C=C(C=CC=1)C=O.FC1C=CC(C=O)=CC=1>>[CH3:1][O:2][C:3](=[O:15])[C:4](=[O:14])[CH:5]([Cl:13])[C:6]1[CH:11]=[CH:10][CH:9]=[C:8]([C:17]([F:27])([F:26])[F:16])[CH:7]=1

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COC(C(C(C1=CC=C(C=C1)F)Cl)=O)=O
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FC(C=1C=C(C=O)C=CC1)(F)F
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FC1=CC=C(C=O)C=C1

Conditions

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Outcomes

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COC(C(C(C1=CC(=CC=C1)C(F)(F)F)Cl)=O)=O

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.